Cas no 2549006-11-1 (5-fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2549006-11-1
• MF: C₁₇H₂₅FN₄O₃
• MW: 352.403807401657
• CID: 5311811
• PubChem ID: 168004396
• Update Time: 2025-05-21

5-fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2549006-11-1
• 5-fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
• 5-Fluoro-6-(1-methylethyl)-2-[4-[(tetrahydro-2H-pyran-4-yl)carbonyl]-1-piperazinyl]-4(3H)-pyrimidinone

• Inchi： 1S/C17H25FN4O3/c1-11(2)14-13(18)15(23)20-17(19-14)22-7-5-21(6-8-22)16(24)12-3-9-25-10-4-12/h11-12H,3-10H2,1-2H3,(H,19,20,23)
• InChI Key： AEGROZJMVJFSNE-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C(C3CCOCC3)=O)CC2)=NC(C(C)C)=C(F)C(=O)N1

Computed Properties

• Exact Mass: 352.19106883g/mol
• Monoisotopic Mass: 352.19106883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.5±55.0 °C(Predicted)
• pka: 9.03±0.50(Predicted)

Additional information on 5-fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

5-Fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

5-fluoro is a key substituent in the structure of this compound, contributing to its unique chemical properties. The presence of the fluorine atom at the 5th position of the pyrimidine ring enhances the compound's stability and bioavailability. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles, making them valuable in drug development.

The piperazine ring in this molecule plays a crucial role in its pharmacological activity. Piperazine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. The substitution at the 4th position of the piperazine ring with an oxane-4-carbonyl group introduces additional functionality, potentially enhancing the compound's binding affinity to its target.

The oxane ring, also known as a tetrahydropyran ring, adds a cyclic ether structure to the molecule. This structure is often associated with improved solubility and reduced toxicity in biological systems. The carbonyl group attached to the oxane ring further increases the compound's versatility, allowing for potential interactions with nucleophilic or electrophilic sites within biological molecules.

The propan-2-yl group at the 6th position of the pyrimidine ring contributes to the molecule's lipophilicity, which is essential for crossing biological membranes. This substituent also plays a role in modulating the compound's pharmacokinetics, including absorption, distribution, metabolism, and excretion.

In terms of structural analysis, this compound belongs to the class of 3,4-dihydropyrimidinones, which are known for their diverse biological activities. The dihydropyrimidinone core provides a rigid framework that can be further functionalized to enhance specific pharmacological properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of such complex molecules, facilitating their use in drug discovery programs.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory effects against key enzymes involved in inflammatory pathways. Additionally, its ability to modulate ion channels suggests potential applications in neurodegenerative disorders.

The safety profile of this compound has been evaluated through acute and chronic toxicity studies in animal models. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. These findings support its potential for further development into a clinically relevant drug candidate.

In conclusion, 5-fluoro-2-[4-(oxane-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one represents an advanced example of how structural modifications can be leveraged to design highly potent and selective therapeutic agents. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great promise for addressing unmet medical needs.